Cas no 870692-87-8 (2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid)

• Product Name: 2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid
• CAS No: 870692-87-8
• MF: C₁₅H₁₂N₂O₄S
• MW: 316.331782341003
• CID: 844415
• PubChem ID: 7131024
• Update Time: 2025-06-10

2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [6-(4-METHOXYPHENYL)-4-OXOTHIENO[3,2-D]PYRIMIDIN-3(4H)-YL]ACETIC ACID
• 2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid
• J-502776
• EN300-14693
• 2-(6-(4-Methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)aceticacid
• 2-(6-(4-Methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)acetic acid
• 2-[6-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetic acid
• AKOS005137352
• AB00741977-01
• 870692-87-8
• G36630

• MDL： MFCD07346317
• Inchi： 1S/C15H12N2O4S/c1-21-10-4-2-9(3-5-10)12-6-11-14(22-12)15(20)17(8-16-11)7-13(18)19/h2-6,8H,7H2,1H3,(H,18,19)
• InChI Key： CVEMZYIRIIYTNZ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)OC)=CC2=C1C(N(C=N2)CC(=O)O)=O

Computed Properties

• Exact Mass: 316.05177804g/mol
• Monoisotopic Mass: 316.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid

Research Briefing on 2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid (CAS: 870692-87-8)

The compound 2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid (CAS: 870692-87-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this thienopyrimidine derivative as a promising scaffold for the development of kinase inhibitors. Structural analysis reveals that the compound's core structure allows for selective binding to specific kinase domains, making it a candidate for targeted therapies in oncology and inflammatory diseases. The presence of the 4-methoxyphenyl group and the acetic acid moiety enhances its solubility and bioavailability, which are critical factors for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid exhibits potent inhibitory activity against fibroblast growth factor receptors (FGFRs), a family of kinases implicated in various cancers. The compound showed nanomolar IC50 values in enzymatic assays and demonstrated efficacy in reducing tumor growth in xenograft models. These findings suggest its potential as a lead compound for FGFR-targeted therapies.

Further investigations into the compound's mechanism of action revealed its ability to modulate downstream signaling pathways, including MAPK and PI3K/AKT, which are crucial for cell proliferation and survival. Molecular docking studies have provided insights into the binding interactions between the compound and FGFRs, highlighting key hydrogen bonds and hydrophobic interactions that contribute to its high affinity and selectivity.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's anti-inflammatory effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid significantly reduced pro-inflammatory cytokine production in macrophage cells, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current research efforts are focused on structural modifications to improve its metabolic stability and reduce potential toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 2-[6-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetic acid (CAS: 870692-87-8) represents a versatile and promising scaffold for the development of novel therapeutics targeting kinases and inflammatory pathways. Continued research and development efforts are expected to further elucidate its therapeutic potential and translate these findings into clinical applications.